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Compound of Interest

Compound Name: Neononanoic acid

Cat. No.: B095266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

neodecanoic acid, a branched-chain carboxylic acid used in various industrial applications. The

information is compiled from multiple safety data sheets and chemical databases to ensure a

thorough understanding of its properties and associated hazards.

Chemical and Physical Properties
Neodecanoic acid is a colorless to pale yellow liquid with a mild or slightly pungent odor.[1][2] It

is a mixture of C10 carboxylic acid isomers.[3][4] Its physical and chemical properties are

summarized in the table below for easy reference.
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Property Value References

CAS Number 26896-20-8 [2][5]

Molecular Formula C10H20O2 [2][5]

Molar Mass 172.27 g/mol [3][4][5]

Appearance Colorless to pale yellow liquid [1][3]

Odor Mild, slightly pungent, oil-like [1][2][6]

Boiling Point 243 - 265 °C [2][3][6]

Melting Point -39 °C [3][7]

Flash Point >100 °C to 122 °C [2][6][8]

Density 0.911 - 0.92 g/cm³ [3][6][9]

Vapor Pressure 0.0012 hPa (@ 50 °C) [6]

Solubility in Water
0.025 g/100ml at 25 °C (very

poor)
[3][7]

Solubility in Organic Solvents

Soluble in alcohols, ethers,

ketones, and other organic

solvents.

[1][2]

pKa 5.17 [3]

Auto-ignition Temperature >300 °C [6]

Lower Explosion Limit 1.4 % [6]

Upper Explosion Limit 12.4 % [6]

Hazard Identification and Classification
Neodecanoic acid is classified as a hazardous substance. The GHS classification and

corresponding hazard statements are provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.greenchemindustries.com/entry/260/neodecanoic-acid-(nda)
https://www.chemos.de/import/data/msds/GB_en/26896-20-8-A0062843-GB-en.pdf
https://www.greenchemindustries.com/entry/260/neodecanoic-acid-(nda)
https://www.chemos.de/import/data/msds/GB_en/26896-20-8-A0062843-GB-en.pdf
https://en.wikipedia.org/wiki/Neodecanoic_acid
https://www.atamanchemicals.com/neodecanoic-acid_u32507/
https://www.chemos.de/import/data/msds/GB_en/26896-20-8-A0062843-GB-en.pdf
https://caloongchem.com/neodecanoic-acid-and-its-derivatives-overview/
https://en.wikipedia.org/wiki/Neodecanoic_acid
https://caloongchem.com/neodecanoic-acid-and-its-derivatives-overview/
https://www.greenchemindustries.com/entry/260/neodecanoic-acid-(nda)
https://redox.com/wp-content/sds/396.pdf
https://www.greenchemindustries.com/entry/260/neodecanoic-acid-(nda)
https://en.wikipedia.org/wiki/Neodecanoic_acid
https://redox.com/wp-content/sds/396.pdf
https://en.wikipedia.org/wiki/Neodecanoic_acid
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1699
https://www.greenchemindustries.com/entry/260/neodecanoic-acid-(nda)
https://redox.com/wp-content/sds/396.pdf
https://www.chemicalbook.com/msds/Neodecanoic-acid.pdf
https://en.wikipedia.org/wiki/Neodecanoic_acid
https://redox.com/wp-content/sds/396.pdf
https://cameochemicals.noaa.gov/chemical/17828
https://redox.com/wp-content/sds/396.pdf
https://en.wikipedia.org/wiki/Neodecanoic_acid
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1699
https://caloongchem.com/neodecanoic-acid-and-its-derivatives-overview/
https://www.greenchemindustries.com/entry/260/neodecanoic-acid-(nda)
https://en.wikipedia.org/wiki/Neodecanoic_acid
https://redox.com/wp-content/sds/396.pdf
https://redox.com/wp-content/sds/396.pdf
https://redox.com/wp-content/sds/396.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Description References

Skin Irritation H315 Causes skin irritation. [5]

Serious Eye Irritation H319
Causes serious eye

irritation.
[5]

Aquatic Hazard (long-

term)
H412

Harmful to aquatic life

with long lasting

effects.

[8][10]

Some sources also indicate that it may be harmful if swallowed or in contact with skin.[7][10] It

is a combustible liquid that may burn but does not ignite readily.[6]

Toxicological Data
The toxicological profile of neodecanoic acid indicates low acute toxicity. However, it is an

irritant to the skin and eyes.

Endpoint Species Route Value References

LD50 Rat Oral 2,066 mg/kg [6]

LC50 Rat Inhalation >3 mg/l (6 h) [6]

Skin Corrosion/Irritation: Causes skin irritation.[5] Repeated or prolonged contact may cause

dermatitis.[7][11]

Serious Eye Damage/Irritation: Causes serious eye irritation.[5]

Respiratory or Skin Sensitization: Not classified as a respiratory or skin sensitizer.[5]

Germ Cell Mutagenicity: Not classified as a germ cell mutagen.[5]

Carcinogenicity: Not classified as carcinogenic.[5]

Reproductive Toxicity: Not classified as a reproductive toxicant.[5]
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Experimental Protocols: Detailed experimental protocols for the cited toxicological studies are

not available in the public domain through the conducted searches. The provided data is based

on summaries found in safety data sheets.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

4.1. Handling

Handle in a well-ventilated area.[8][11]

Avoid contact with skin and eyes.[8][11]

Wear suitable personal protective equipment (PPE).[8][11]

Do not eat, drink, or smoke in work areas.[5]

Wash hands thoroughly after handling.[5]

Above 94°C, use a closed system and ventilation.[7][8][11]

Prevent the formation of mists.[7]

4.2. Storage

Store in a cool, well-ventilated place.[12]

Keep containers tightly closed.[12]

Store separately from strong oxidants and incompatible materials.[7][8][11]

Store in an area without drain or sewer access.[7][8][11]

4.3. Incompatible Materials

Strong oxidizing agents.[6][7]
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Caustic agents, amines, aldehydes, inorganic acids, alkanolamines, monomers,

polymerizable esters, alkylene oxides, cyanohydrides, nitriles, and ammonia.[6]

Reacts with bases in neutralization reactions, which can be exothermic.[8][9]

May react with active metals to form gaseous hydrogen.[8][9]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling neodecanoic acid:

PPE Type Specification References

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

[6]

Hand Protection
Compatible, chemical-resistant

gloves.
[6]

Skin and Body Protection
Protective work clothing, long

sleeves.
[6][13]

Respiratory Protection

Use a properly fitted, air-

purifying or air-fed respirator if

ventilation is inadequate or if

vapors/mists are generated. A

filter respirator for organic

gases and vapors is

recommended.

[6][7][8][11]

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures References

Inhalation

Move the person to fresh air

and keep at rest. If breathing is

difficult, administer oxygen.

Seek medical attention if

symptoms persist.

[5][6][11]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical

advice/attention.

[5][6][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

[5][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

medical attention if you feel

unwell.

[5][8][11]

Fire Fighting and Accidental Release Measures
7.1. Fire Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray/fog.[6][8]

Unsuitable Extinguishing Media: Do not use a high-volume water jet.[6]
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Hazards from Combustion: May produce irritating and/or toxic smoke and fumes, including

carbon monoxide and carbon dioxide.[6] Containers may explode when heated.[6]

Firefighter Protection: Wear positive pressure self-contained breathing apparatus (SCBA)

and full protective clothing.[6]

7.2. Accidental Release

Personal Precautions: Evacuate unnecessary personnel. Use personal protective

equipment. Ensure adequate ventilation. Eliminate all ignition sources.[6]

Environmental Precautions: Prevent entry into waterways, drains, or confined areas.[6][8]

Containment and Cleanup: Stop the leak if it is safe to do so. Absorb the spill with sand,

earth, or other non-combustible absorbent material.[6][8] Collect the absorbed material into

suitable, closed containers for disposal.[6][8]

Disposal Considerations
Dispose of neodecanoic acid and its containers in accordance with local, regional, and national

regulations.[5][10] Do not flush into surface water or sanitary sewer systems.[6] Contaminated

packaging should be handled in the same way as the substance itself.[5]

Visualizations
The following diagrams illustrate key safety and handling workflows for neodecanoic acid.
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Neodecanoic Acid Spill Response Workflow

Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Don Appropriate PPE

(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbents, dikes)

Clean Up Spill
(Absorb liquid, collect solids)

Decontaminate Area
and Equipment

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a neodecanoic acid spill.
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Hazard Management for Neodecanoic Acid

Hazard Identification

Risk Assessment

Control Measures

Chemical Hazards
(Irritant, Combustible)

Exposure Potential
(Inhalation, Skin, Eyes)

Physical Hazards
(Liquid, Vapors)

Severity of Harm

Engineering Controls
(Ventilation, Closed Systems)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Review and Monitor
Effectiveness

Click to download full resolution via product page

Caption: Logical flow of hazard identification and risk management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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